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Technical Support Center: Improving PINN
Accuracy
Welcome to the technical support center for Physics-Informed Neural Networks (PINNs). This

guide provides troubleshooting advice and answers to frequently asked questions (FAQs) to

help researchers, scientists, and drug development professionals improve the accuracy of their

PINN models, especially for problems involving sharp gradients, discontinuities, or shock

waves.

Frequently Asked Questions (FAQs)
Q1: My PINN model is highly inaccurate in regions with
sharp gradients. What are the common causes and
potential solutions?
A1: This is a common challenge with standard ("vanilla") PINNs. The primary cause is often the

"spectral bias" of neural networks, which means they tend to learn low-frequency features more

easily than the high-frequency features characteristic of sharp gradients or discontinuities.[1]

This leads to inaccurate or oscillatory solutions near these sharp fronts.[2]

Several advanced techniques can mitigate this issue:
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Gradient-Enhanced PINNs (gPINNs): These models incorporate the gradient of the PDE

residual into the loss function, which helps enforce the physical laws more strictly, especially

in high-gradient regions.[3][4]

Adaptive Activation Functions: Instead of using fixed activation functions (like tanh or ReLU),

adaptive activation functions with trainable parameters can dynamically change the topology

of the loss function, improving convergence and accuracy.[5][6]

Domain Decomposition: The problem domain is divided into smaller subdomains, and a

separate, smaller neural network is trained on each. This approach can help isolate

challenging regions with sharp gradients.[7][8]

Adaptive Sampling: The distribution of collocation points is dynamically adjusted during

training to concentrate them in areas where the PDE residual or its gradient is large.[9][10]

Curriculum and Transfer Learning: The model is first trained on a simpler version of the

problem (e.g., with a lower frequency or a smoother solution) and then gradually exposed to

the more complex, sharp-gradient problem.[11][12]

Q2: What are Gradient-Enhanced PINNs (gPINNs) and
how do they work?
A2: Gradient-Enhanced PINNs (gPINNs) are an extension of the standard PINN framework

designed to improve accuracy and training efficiency.[4][13] They achieve this by adding a

penalty term to the loss function that corresponds to the gradient of the PDE residual.[3]

Methodology: The standard PINN loss function aims to minimize the PDE residual, r(x; θ). The

gPINN loss function adds a term for the spatial and/or temporal gradient of this residual:

L(θ) = L_residual + L_gradient + L_boundary

where:

L_residual is the mean squared error of the PDE residual.

L_gradient is the mean squared error of the gradient of the PDE residual (e.g., ||∇r(x; θ)||²).

[3]
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L_boundary enforces the boundary and initial conditions.

By penalizing the gradient of the residual, the gPINN is forced not only to satisfy the PDE at

specific points but also to ensure that the residual's variation between points is minimal. This

leads to a smoother and more physically consistent solution, particularly for problems with

steep gradients.[3][13] Combining gPINNs with adaptive sampling methods can further

enhance performance.[4]
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Workflow of a Gradient-Enhanced PINN (gPINN).
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Q3: How do I choose an appropriate activation function
for a problem with sharp solutions?
A3: The choice of activation function is critical for PINN performance, as the network's ability to

represent high-frequency signals is highly dependent on it.[6] While functions like tanh are

common, they may struggle with sharp gradients.

Adaptive Activation Functions are a powerful solution. These functions include a trainable

parameter that scales the input, allowing the network to adjust the activation function's slope

during training. This dynamic adjustment improves convergence rates and overall solution

accuracy.[5][14]

Experimental Protocol:

Select a base activation function: Common choices include tanh or swish.

Introduce a scalable hyperparameter: Modify the activation function to σ(n * a * x), where n is

a fixed scaling factor and a is a trainable parameter initialized to 1. This parameter can be

layer-specific or even neuron-specific.[14]

Train the network: The optimizer will update the parameter a along with the network's

weights and biases.

Analyze performance: Compare the convergence speed and final accuracy against a PINN

with a fixed activation function. Studies have shown this approach to be simple and effective

for improving efficiency and robustness.[5]

PINNs show high sensitivity to activation functions, and there is no single best choice for all

problems.[6] Therefore, introducing adaptive parameters avoids inefficient manual trial-and-

error.[15]

Q4: When should I use a domain decomposition
approach?
A4: Domain decomposition is particularly useful for problems with:

Sharp Interfaces or Discontinuities: Such as in layered materials or multi-phase flows.[16]
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Complex Geometries: Where a single neural network struggles to represent the entire

solution space.[8]

Solutions with Steep Gradients: By decomposing the domain, you can use a dedicated

network to focus on the region with the sharp gradient, which can be difficult for a single

global network to learn.[7][17]

Methodology (XPINN - Extended PINN):

Decompose the Domain: Split the computational domain into several smaller, potentially

overlapping subdomains.

Assign Networks: Assign a separate neural network to each subdomain.

Define Loss Function: The total loss function is a sum of the losses for each subdomain. This

includes the PDE residual loss within each subdomain and additional interface loss terms to

enforce continuity of the solution and its derivatives between adjacent subdomains.

Train: Train all neural networks simultaneously.

This approach offers greater representational capacity and is well-suited for parallelization.[8]
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Domain Decomposition concept for PINNs.

Q5: What is curriculum learning and how can it be
applied to PINNs for complex problems?
A5: Curriculum learning is a training strategy inspired by how humans learn, starting with

simple concepts and gradually moving to more complex ones.[12][18] For PINNs, this often

involves training the model on a sequence of problems of increasing difficulty. This is

particularly effective for high-frequency or multi-scale problems where direct training often fails.

[11][19]

Experimental Protocol (Frequency-based Curriculum):
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Source Problem: Start by training a PINN on a low-frequency (smoother) version of the

target PDE. For example, in a wave equation, use a lower wave number.

Train to Convergence: Train this initial model until the loss plateaus.

Transfer and Fine-Tune: Use the trained weights and biases from the source model as the

initialization for a new PINN targeted at a slightly higher frequency. This is a form of transfer

learning.[20]

Iterate: Repeat step 3, gradually increasing the frequency until you reach the target problem.

This approach helps the optimizer find a good region in the complex loss landscape of the

high-frequency problem, boosting robustness and convergence without needing to increase

network size.[11][19] A similar curriculum can be designed by gradually increasing the Péclet

number in advection-diffusion problems or by dividing training data into intervals along the

temporal dimension.[12]
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Curriculum Learning workflow for PINNs.

Troubleshooting Guides & Methodologies
This section provides a summary of advanced methods to address sharp gradient issues.
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Method Core Idea Best For

Key

Implementation

Detail

Reference

Gradient-

Enhanced PINN

(gPINN)

Add the gradient

of the PDE

residual to the

loss function.

Improving

accuracy and

convergence in

high-gradient

regions.

Loss = L_res + λ

* L_grad_res
[3],[4]

Adaptive

Activation

Functions

Use activation

functions with

trainable scaling

parameters.

Improving

convergence

speed and

avoiding manual

tuning of

activation

functions.

σ(a * x) where a

is a trainable

parameter.

[5],[14]

Domain

Decomposition

(e.g., XPINN)

Split the domain

and use one

network per

subdomain.

Problems with

sharp interfaces,

discontinuities, or

complex

geometries.

Add interface

loss terms to

ensure solution

continuity.

[7],[8]

Adaptive

Sampling

(Residual-based)

Add more

collocation points

in regions of high

PDE residual.

Problems where

the location of

sharp features is

not known a

priori.

Iteratively train,

identify high-

residual regions,

and resample.

[9],[21]

Curriculum /

Transfer

Learning

Start with an

easy problem

and gradually

increase

complexity.

High-frequency,

multi-scale, or

highly nonlinear

problems.

Use weights from

a converged

"easy" model to

initialize the

"hard" model.

[11],[12]

Staggered

Training (Sharp-

PINN)

For coupled

PDEs, alternately

minimize the

Intricate and

strongly coupled

systems of

PDEs, like

Alternate training

optimizers on

different parts of

[22],[23]
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residuals of each

equation.

phase-field

models.

the total loss

function.

Hard Constraints

Modify the

network

architecture to

analytically

satisfy boundary

conditions or

physical

constraints.

Problems where

vanilla PINNs

tend to violate

known physical

bounds (e.g.,

saturation).

Use a trial

solution form,

e.g., u_trial =

u_boundary +

d(x) * NN(x).

[24],[25]

Relaxation

Neural Networks

(RelaxNN)

Solve a related

"relaxation

system" that

provides a

smooth

asymptotic

approach to the

discontinuous

solution.

Hyperbolic

systems that

develop shock

waves, where

standard PINNs

fail.

Reformulate the

original PDE

system into a

relaxation

system before

applying the

PINN framework.

[26]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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